Cas no 112809-51-5 (Letrozole)

• Product Name: Letrozole
• CAS No: 112809-51-5
• MF: C₁₇H₁₁N₅
• MW: 285.302742242813
• MDL: MFCD00866241
• CID: 62950
• PubChem ID: 3902
• Update Time: 2025-09-22

Letrozole Chemical and Physical Properties

Names and Identifiers

• 4,4'-((1H-1,2,4-Triazol-1-yl)methylene)dibenzonitrile
• 4,4'-(1H-1,2,4-TRIAZOL-1-YLMETHYLENE) BIS-BENZONITRILE
• CGS-20267
• FEMARA
• LETROZOL
• LetrozoleUsp28
• CGS-20267, Femara
• LETRAZOLE
• letrozolex
• Lelrozol
• 1-[BIS(4-CYANOPHENYL)METHYL]-1,2,4-TRIAZOLE
• 4,4'-(1H-1,2,4-Triazol-1-ylmethylene)dibenzonitrile
• 4,4'-(1H-1,2,4-Triazole-1-ylmethylene)bisbenzonitrile
• 4,4'-[(1H-1,2,4-Triazole-1-yl)methylene]dibenzonitrile
• Letrozole
• 4,4'-((1H-1,2,4-Triazol-1-yl)-methylene)dibenzonitrile
• 4,4'-(1H-1,2,4-Triazol-1-ylmethylene)bisbenzonitrile
• 4-[(4-cyanophenyl)-(1,2,4-triazol-1-yl)methyl]benzonitrile
• Letrozole (Femara)
• [14C]-Letrozole
• 4,4'-(1H-1,2,4-triazol-1-ylmethylene)bis(benzonitrile)
• CGS20267
• Femera
• Letoval
• UNII-7LKK855W8I
• 4,4′-(1H-1,2,4-Triazol-1-ylmethylene)bisbenzonitrile
• Letroz
• Lerozole
• Letrozole99%
• Letrozole Impurity
• CGS 20267
• 4,4'-(1H-1,2,4-triazol-1-ylmethanediyl)dibenzonitrile
• Benzonitrile, 4,4'-(1H-1,2,4-triazol-1-ylmethylene)bis-
• C17H11N5
• 4-[(4-CYANOPHENYL)(1H-1,2,4-TRIAZOL-1-YL)METHYL]BENZONITRILE
• 7LKK855W8I
• 4,4'-(1h-1,2,4-triazol-1-yl
• 4,4'-(1h-1,2,4-triazol-1-ylmethylene)bisben
• Femara (TN) (Novartis)
• LETROZOLE [HSDB]
• HMS2089L22
• LETROZOLE [INN]
• KS-1269
• LETROZOLE [EP MONOGRAPH]
• SPBio_003070
• 112809-51-5
• LETROZOLE [WHO-DD]
• LETROZOLE [MI]
• HMS2233C23
• letrozolum
• BCP0726000213
• MFCD00866241
• 4,4'-(1h-1,2,4-triazol-1-ylmethylene)bis-benzonitrile
• HMS2051E08
• LETROZOLE [USP MONOGRAPH]
• NSC759652
• LETROZOLE (MART.)
• BCP9000848
• AB00514009
• BIDD:PXR0130
• LETROZOLE (USP MONOGRAPH)
• AMY32541
• EX-A965
• LETROZOLE [JAN]
• LETROZOLE [MART.]
• HMS3715M11
• HMS1571M11
• 1-[Bis-(4-cyanophenyl)methyl]-1,2,4-triazole
• 4,4'-(1H-1,2,4-triazol-1-yl-methylene)-bis(benzonitrile)
• Femara, Letrozole
• D00964
• EN300-264820
• LETROZOLE (EP MONOGRAPH)
• NCGC00016973-01
• C08163
• LETROZOLE (USP-RS)
• BL164620
• DTXCID503202
• BCP23354
• Q-201291
• Prestwick1_001025
• FEM-345
• NSC 759652
• 4,2,4-Triazol-1-ylmethylene)dibenzonitrile
• DB01006
• SCHEMBL4331
• LETROZOLE [ORANGE BOOK]
• MLS001424038
• Letrozole- Bio-X
• Letrozole, United States Pharmacopeia (USP) Reference Standard
• CHEMBL1444
• NCGC00257460-01
• 4,4'-(1H-1,2,4triazol-1-ylmethylene)dibenzonitrile
• W-60273
• Tox21_110719
• AB07525
• Pharmakon1600-01502354
• SW197294-4
• AB00514009-08
• NCGC00016973-03
• HMS3651K05
• 4,4'-(1,2,4-Triazol-1-ylmethylene)dibenzonitrile
• Z1741968261
• LETROZOLE [USP-RS]
• CCG-100849
• F2173-0288
• L0248
• AB00514009-07
• LETROZOLE [USAN]
• BPBio1_001331
• NCGC00016973-02
• Prestwick3_001025
• BSPBio_001209
• CHEBI:6413
• SMR000466343
• KISQALI FEMARA CO-PACK COMPONENT LETROZOLE
• s1235
• AC-1193
• NS00000663
• HMS3369E11
• Letrozole, >=98% (HPLC)
• BRD-K88789588-001-03-2
• MLS006010040
• Letrozole, European Pharmacopoeia (EP) Reference Standard
• MLS002584991
• Femara (TN)
• GTPL5209
• 1-Bis(4-cyanophenyl)methyl-1,2,4-triazole
• AKOS005145822
• Q194974
• SR-01000759382-5
• SR-01000759382
• LETROZOLE (EP IMPURITY)
• HMS3393E08
• NSC-719345
• 4-[1-(4-CYANOPHENYL)-1-(1,2,4-TRIAZOL-1-YL)METHYL]BENZONITRILE
• Prestwick2_001025
• Letrozole (JAN/USP/INN)
• Letrozole [USAN:USP:INN:BAN]
• AB00514009_10
• 4,4 -(1H-1,2,4-triazol-1-ylmethanediyl)dibenzonitrile
• CAS-112809-51-5
• LETROZOLE COMPONENT OF KISQALI FEMARA CO-PACK
• HSDB 7461
• AB00514009_11
• Letrozole Tablets
• LETROZOLE [EP IMPURITY]
• NC00099
• AB00514009-09
• DTXSID4023202
• CS-1776
• NSC-759652
• Letrozole (USAN:USP:INN:BAN)
• HY-14248
• A25380
• SR-01000759382-4
• Tox21_303572
• NSC719345
• BDBM13061
• CCRIS 8822
• Prestwick0_001025
• MLS000759455
• HMS2098M11
• NCGC00016973-06
• BIDD:GT0015
• AB00514009-05
• L02BG04
• Letrozole, Pharmaceutical Secondary Standard; Certified Reference Material
• STL451047
• Letrozole?
• BRD-K88789588-001-14-9

• MDL： MFCD00866241
• Inchi： 1S/C17H11N5/c18-9-13-1-5-15(6-2-13)17(22-12-20-11-21-22)16-7-3-14(10-19)4-8-16/h1-8,11-12,17H
• InChI Key： HPJKCIUCZWXJDR-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C(C1C=CC(C#N)=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 285.10100
• Monoisotopic Mass: 285.101445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3
• XLogP3: 2.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.21
• Melting Point: 181-183 ºC
• Boiling Point: 374.4°C at 760 mmHg
• Flash Point: 180.3 °C
• Solubility: DMSO: >50mg/mL
• PSA: 78.29000
• LogP: 2.65916
• Solubility: Insoluble
• Merck: 14,5450

Letrozole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36
• RTECS：DI4957000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes